Cas no 17449-48-8 (Dimethyl 5-fluoroisophthalate)

Dimethyl 5-fluoroisophthalate is a fluorinated aromatic ester compound, primarily used as an intermediate in organic synthesis and pharmaceutical manufacturing. Its key advantages include high purity and stability, making it suitable for precise chemical reactions. The fluorine substitution enhances reactivity in electrophilic aromatic substitution and cross-coupling reactions, facilitating the synthesis of complex fluorinated compounds. The ester groups provide versatility for further derivatization, such as hydrolysis or transesterification. This compound is particularly valuable in the development of active pharmaceutical ingredients (APIs) and specialty materials, where fluorinated motifs are desired for improved bioavailability or material properties. Proper handling under standard laboratory conditions is recommended.
Dimethyl 5-fluoroisophthalate structure
Dimethyl 5-fluoroisophthalate structure
Product Name:Dimethyl 5-fluoroisophthalate
CAS No:17449-48-8
MF:C10H9FO4
MW:212.174466848373
MDL:MFCD00230549
CID:1056130
PubChem ID:4047226
Update Time:2025-06-08

Dimethyl 5-fluoroisophthalate Chemical and Physical Properties

Names and Identifiers

    • Dimethyl 5-fluoroisophthalate
    • 5-FLUORO-ISOPHTHALIC ACID DIMETHYL ESTER
    • 5-FLUOROISOPHTHALICACIDDIMETHYLESTER
    • dimethyl 5-fluorobenzene-1,3-dicarboxylate
    • 5-Fluoro-1,3-benzenedicarboxylic acid dimethyl ester
    • 5-FLUOROISOPHTHALIC ACID DIMETHYL ESTER
    • 5-Fluoroisophthalic acid dimethylester
    • 1,3-Benzenedicarboxylic acid, 5-fluoro-, 1,3-dimethyl ester
    • XEOLLJWHFPBAMQ-UHFFFAOYSA-N
    • 6608AJ
    • SY005349
    • AX8174095
    • DB-018107
    • YSZC776
    • DS-15207
    • DIMETHYL5-FLUOROISOPHTHALATE
    • SCHEMBL1401499
    • AKOS015888174
    • CS-0098657
    • DTXSID30398745
    • 1,3-DIMETHYL 5-FLUOROBENZENE-1,3-DICARBOXYLATE
    • 17449-48-8
    • MFCD00230549
    • s10891
    • MDL： MFCD00230549
    • Inchi： 1S/C10H9FO4/c1-14-9(12)6-3-7(10(13)15-2)5-8(11)4-6/h3-5H,1-2H3
    • InChI Key： XEOLLJWHFPBAMQ-UHFFFAOYSA-N
    • SMILES： FC1C=C(C(=O)OC)C=C(C(=O)OC)C=1

Computed Properties

  • Exact Mass: 212.04800
  • Monoisotopic Mass: 212.04848693g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 230
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 52.6
  • XLogP3: 1.7

Experimental Properties

  • Density: 1.252±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 56.5-57 ºC
  • Boiling Point: 288.3±30.0 ºC (760 Torr),
  • Flash Point: 124.2±19.4 ºC,
  • Solubility: Very slightly soluble (0.74 g/l) (25 º C),
  • PSA: 52.60000
  • LogP: 1.39890

Dimethyl 5-fluoroisophthalate Customs Data

  • HS CODE：2917399090
  • Customs Data：

    China Customs Code:

    2917399090

    Overview:

    2917399090 Other aromatic polycarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Terephthalic acid please specify4-CBAvalue, Terephthalic acid please specifyP-TLacid value, Terephthalic acid please indicate color, Terephthalic acid please indicate moisture

    Summary:

    2917399090 aromatic polycarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

Dimethyl 5-fluoroisophthalate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
D894474-10g
Dimethyl 5-fluoroisophthalate
 17449-48-8 97%
10g
 ￥3,609.00 2022-01-12
TRC
D465768-50mg
Dimethyl 5-Fluoroisophthalate
 17449-48-8
50mg
 $ 50.00 2022-06-05
TRC
D465768-100mg
Dimethyl 5-Fluoroisophthalate
 17449-48-8
100mg
 $ 65.00 2022-06-05
TRC
D465768-500mg
Dimethyl 5-Fluoroisophthalate
 17449-48-8
500mg
 $ 185.00 2022-06-05
eNovation Chemicals LLC
Y0996001-10g
Dimethyl 5-Fluoroisophthalate
 17449-48-8 95%
10g
 $450 2024-08-02
eNovation Chemicals LLC
D688332-5g
Dimethyl 5-Fluoroisophthalate
 17449-48-8 >97%
5g
 $100 2024-07-20
Ambeed
A373425-250mg
Dimethyl 5-fluoroisophthalate
 17449-48-8 97%
250mg
 $10.0 2025-02-20
Ambeed
A373425-1g
Dimethyl 5-fluoroisophthalate
 17449-48-8 97%
1g
 $18.0 2025-02-20
Ambeed
A373425-5g
Dimethyl 5-fluoroisophthalate
 17449-48-8 97%
5g
 $69.0 2025-02-20
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
D894474-250mg
Dimethyl 5-fluoroisophthalate
 17449-48-8 97%
250mg
 ￥213.30 2022-01-12

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